5-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine-1-carbonyl}-4-methyl-1,3-thiazole

Specification

• CAS No.: 2548987-70-6
• Molecular Formula: C18H20N6O2S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: [3-[(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxymethyl]pyrrolidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• Standard InChI: InChI=1S/C18H20N6O2S/c1-11-16(27-10-19-11)18(25)23-7-6-12(8-23)9-26-15-5-4-14-20-21-17(13-2-3-13)24(14)22-15/h4-5,10,12-13H,2-3,6-9H2,1H3
• Standard InChI Key: NQTJQUVXVLWKOS-UHFFFAOYSA-N
• SMILES: CC1=C(SC=N1)C(=O)N2CCC(C2)COC3=NN4C(=NN=C4C5CC5)C=C3
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCC(C2)COC3=NN4C(=NN=C4C5CC5)C=C3

Introduction

The compound 5-{3-[({3-cyclopropyl-triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine-1-carbonyl}-4-methyl-1,3-thiazole is a complex organic molecule featuring multiple heterocyclic rings, including a thiazole, pyrrolidine, and triazolopyridazine. This compound is of interest due to its potential biological activity, which can be attributed to the presence of these diverse heterocyclic structures.

Synthesis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the triazolopyridazine ring, followed by the introduction of the cyclopropyl group, and then linking it to the pyrrolidine and thiazole rings. The specific synthesis route would depend on available starting materials and the desired efficiency of the reaction sequence.

Biological Activity

Heterocyclic compounds like thiazoles and triazoles are known for their biological activity, including antimicrobial, antifungal, and anticancer properties. The presence of a pyrrolidine ring could enhance the compound's ability to interact with biological targets, such as enzymes or receptors.

Potential Applications

• Antimicrobial Activity: Thiazole derivatives have shown significant antimicrobial activity, which could be enhanced by the presence of the triazolopyridazine moiety.

• Anticancer Activity: The diverse heterocyclic structure might allow for interactions with cancer-related targets, such as kinases or other enzymes involved in cell proliferation.

Research Findings

While specific research findings on this exact compound are not readily available, related compounds have shown promising biological activities:

Compound Type	Biological Activity
Thiazole Derivatives	Antimicrobial, Antifungal
Triazole Derivatives	Antifungal, Anticancer
Triazolopyridazine Derivatives	Potential Inhibitors of Diverse Targets

Future Directions

Future studies should focus on synthesizing this compound efficiently and evaluating its biological activity through in vitro and in vivo assays. Additionally, computational modeling could help predict potential targets and optimize the compound's structure for improved efficacy.

Given the lack of specific data on this compound, the discussion is based on related compounds and general principles of heterocyclic chemistry. Further research would be necessary to provide detailed data tables and specific findings related to this exact compound.